Cas no 1797185-75-1 (1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione
• CAS No: 1797185-75-1
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 5370063
• Update Time: 2025-05-18

1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[2-[7-(2-chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-oxoethyl]-
• 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione

• Inchi： 1S/C17H19ClN2O3S/c18-13-4-2-1-3-12(13)14-7-8-19(9-10-24-14)17(23)11-20-15(21)5-6-16(20)22/h1-4,14H,5-11H2
• InChI Key： SDBBMTKNFKZQCI-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCC(C3=CC=CC=C3Cl)SCC2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 366.08
• Monoisotopic Mass: 366.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione

Introduction to 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione (CAS No. 1797185-75-1)

1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione, with the CAS number 1797185-75-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazepans and is characterized by its unique structural features, which include a thiazepan ring and a pyrrolidine-2,5-dione moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione can be represented as follows: C₁₈H₁₈ClN₃O₃S. The presence of the chlorophenyl group and the thiazepan ring imparts specific pharmacological properties to this compound. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors, making it a valuable tool in drug discovery and development.

In the field of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for advancing therapeutic interventions. 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione has been synthesized through various methodologies, including multistep reactions involving coupling reactions, cyclizations, and functional group transformations. These synthetic routes have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for further research and potential clinical applications.

The biological activities of 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of protein kinases, which are enzymes involved in numerous cellular processes such as cell growth, differentiation, and apoptosis. Inhibiting these kinases can have therapeutic benefits in diseases characterized by uncontrolled cell proliferation, such as cancer.

Recent research has also explored the anti-inflammatory properties of 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione. Inflammatory diseases are a significant global health burden, and effective anti-inflammatory agents are essential for managing conditions such as arthritis and inflammatory bowel disease. Studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and reduce inflammation in animal models.

Beyond its potential as an anti-inflammatory agent, 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons. Compounds that can protect neurons from damage or promote their survival are highly sought after in the field of neuropharmacology. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a neuroprotective agent.

The safety profile of 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety studies are required to fully understand its long-term effects and potential side effects.

In conclusion, 1-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione (CAS No. 1797185-75-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and optimize its properties for clinical use, this compound may play a crucial role in the development of new treatments for a range of diseases.